Cas no 2228755-59-5 (1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228755-59-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6126733
• PubChem ID: 165842860
• Update Time: 2025-11-01

1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1772909
• 1-{imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228755-59-5

• Inchi： 1S/C13H14N2O2/c1-12(2)8-13(12,11(16)17)9-7-15-6-4-3-5-10(15)14-9/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： HKIYLRODXYQECU-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN3C=CC=CC3=N2)CC1(C)C)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Additional information on 1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2228755-59-5 and Product Name: 1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid

The compound identified by the CAS number 2228755-59-5 and the product name 1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique combination of an imidazo[1,2-a]pyridine moiety and a dimethylcyclopropane carboxylic acid backbone suggests a multifaceted interaction profile that could be exploited for pharmacological purposes.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with imidazo[1,2-a]pyridines being particularly notable for their biological activity. These scaffolds are known to exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the imidazo[1,2-a]pyridine core in 1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid imparts significant potential for further exploration in this domain.

The dimethylcyclopropane-1-carboxylic acid moiety adds an additional layer of complexity to this compound. Cyclopropanes are well-documented for their ability to enhance metabolic stability and binding affinity in drug molecules. The incorporation of this structural feature into the imidazo[1,2-a]pyridine framework suggests that this compound may exhibit improved pharmacokinetic properties compared to related analogs. This is particularly relevant in the context of modern drug design, where optimizing bioavailability is a critical consideration.

Current research in medicinal chemistry increasingly emphasizes the development of hybrid molecules that combine multiple pharmacophoric elements to achieve synergistic effects. The structure of 1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid aligns well with this trend. The interplay between the imidazo[1,2-a]pyridine and dimethylcyclopropane-1-carboxylic acid units may lead to novel mechanisms of action that are not observed with individual components alone.

One particularly exciting avenue of investigation is the potential application of this compound in oncology research. Imidazo[1,2-a]pyridines have been extensively studied for their ability to modulate signaling pathways involved in cancer cell proliferation and survival. Additionally, cyclopropanes have shown promise as inhibitors of various enzymes implicated in tumor growth. The combination of these features in 1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid may provide a valuable tool for developing next-generation anticancer agents.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. The ability of imidazo[1,2-a]pyridines to modulate inflammatory responses has been well-documented in preclinical studies. Furthermore, the structural rigidity provided by the cyclopropane ring may enhance binding interactions with target proteins involved in inflammation.

In terms of synthetic chemistry, the preparation of 1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid presents an intriguing challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition metal-catalyzed cross-coupling reactions and intramolecular cyclizations are particularly useful for building heterocyclic frameworks like that found in this compound.

The potential biological activity of this compound also raises interesting questions about its interaction with biological targets at the molecular level. Computational modeling and spectroscopic techniques can provide valuable insights into how 1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid interacts with proteins and other biomolecules. These studies can help guide further optimization efforts and identify key structural features responsible for its observed pharmacological effects.

As research progresses, it is likely that additional derivatives of this compound will be synthesized and evaluated for their biological activity. The flexibility offered by both the imidazo[1,2-a]pyridine and dimethylcyclopropane-1-carboxylic acid moieties allows for extensive structural modifications without compromising core functionality. This adaptability makes it an attractive scaffold for exploring new chemical space and identifying novel therapeutic candidates.

In conclusion,2228755-59-5 and its corresponding product name,1-{imidazo[...]